Cas no 24195-08-2 (4-carbamoylpyridine-2-carboxylic acid)

• Product Name: 4-carbamoylpyridine-2-carboxylic acid
• CAS No: 24195-08-2
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 1091271
• PubChem ID: 69563330
• Update Time: 2025-05-27

4-carbamoylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Carbamoylpicolinic acid
• 4-carbamoylpyridine-2-carboxylic acid
• MFCD20642399
• 4-Carbamoylpicolinicacid
• EN300-131051
• 24195-08-2
• AKOS022176915
• DTXSID10740889
• 4-(Aminocarbonyl)-2-pyridinecarboxylic acid
• DB-137590
• SCHEMBL17712926

• Inchi： 1S/C7H6N2O3/c8-6(10)4-1-2-9-5(3-4)7(11)12/h1-3H,(H2,8,10)(H,11,12)
• InChI Key： LYURAHWBLCUAND-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 166.03788
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 440.6±30.0 °C at 760 mmHg
• Flash Point: 220.3±24.6 °C
• PSA: 93.28
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-carbamoylpyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-carbamoylpyridine-2-carboxylic acid

4-Carbamoylpicolinic Acid (CAS No. 24195-08-2): A Comprehensive Overview

4-Carbamoylpicolinic acid (CAS No. 24195-08-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and biochemical research. This compound, also known as picolinamide-4-carboxylic acid, belongs to the class of picolinic acid derivatives, which are renowned for their versatile applications. The unique structural features of 4-carbamoylpicolinic acid make it a valuable intermediate in synthetic chemistry and drug development.

The molecular formula of 4-carbamoylpicolinic acid is C7H6N2O3, with a molecular weight of 166.13 g/mol. Its structure consists of a picolinic acid backbone substituted with a carbamoyl group at the 4-position. This configuration imparts distinct chemical properties, such as moderate solubility in polar solvents like water and ethanol, and a melting point range of 210-215°C. Researchers often exploit these properties for the synthesis of more complex molecules, particularly in the development of bioactive compounds.

One of the most prominent applications of 4-carbamoylpicolinic acid is in the pharmaceutical industry, where it serves as a key intermediate for the synthesis of drug candidates. For instance, it has been investigated for its potential role in the development of enzyme inhibitors and receptor modulators. Recent studies have explored its utility in designing molecules that target metabolic pathways, making it a subject of interest in the context of precision medicine and personalized therapeutics.

In agrochemical research, 4-carbamoylpicolinic acid has been evaluated for its herbicidal and pesticidal properties. Its ability to interfere with plant growth regulators has led to its incorporation into formulations aimed at sustainable agriculture. With the growing demand for eco-friendly agrochemicals, this compound is being revisited for its potential to reduce environmental impact while maintaining efficacy.

The synthesis of 4-carbamoylpicolinic acid typically involves the reaction of 4-cyanopicolinic acid with aqueous ammonia, followed by hydrolysis. Alternative routes include the use of picolinic acid derivatives as starting materials, which are then functionalized to introduce the carbamoyl group. Advances in green chemistry have also led to the development of more sustainable synthetic protocols, minimizing waste and energy consumption.

From a commercial perspective, the demand for 4-carbamoylpicolinic acid is driven by its applications in high-value chemical synthesis. Suppliers and manufacturers often highlight its purity and consistency as critical factors for research and industrial use. The compound is available in various grades, including research-grade and GMP-grade, catering to diverse needs across academia and industry.

In recent years, the rise of computational chemistry and AI-driven drug discovery has further amplified interest in 4-carbamoylpicolinic acid. Researchers are leveraging machine learning algorithms to predict its reactivity and optimize its use in multi-step syntheses. This aligns with broader trends in digital transformation within the chemical sector, where data-driven approaches are revolutionizing traditional methodologies.

For those seeking to explore the properties of 4-carbamoylpicolinic acid, it is essential to consult reliable sources such as chemical databases and peer-reviewed journals. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal, ensuring compliance with regulatory standards. As with any chemical compound, proper laboratory practices must be observed to mitigate risks.

In summary, 4-carbamoylpicolinic acid (CAS No. 24195-08-2) is a multifaceted compound with significant implications for pharmaceuticals, agrochemicals, and beyond. Its structural versatility and functionalizability make it a cornerstone in modern synthetic chemistry. As research continues to uncover new applications, this compound is poised to remain a focal point in the quest for innovative solutions to global challenges.